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Compound of Interest

Compound Name:
Diethylammonium

diethyldithiocarbamate

Cat. No.: B132619 Get Quote

For Immediate Implementation by Laboratory and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe and effective

disposal of Diethylammonium diethyldithiocarbamate (CAS No. 1518-58-7). Adherence to

these procedures is critical to ensure personnel safety and environmental compliance. The

primary disposal method outlined is chemical degradation through acid hydrolysis, which

converts the compound into less harmful substances.

I. Essential Safety and Hazard Information
Diethylammonium diethyldithiocarbamate is a hazardous chemical requiring careful

handling. All personnel must be familiar with its properties and the associated risks before

commencing any disposal procedures.
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Hazard Classification Description Precautionary Statements

Skin Irritation Causes skin irritation.[1]

Wear protective gloves and

clothing.[2] If on skin, wash

with plenty of soap and water.

[2]

Eye Irritation
Causes serious eye irritation.

[1]

Wear eye and face protection.

[2] If in eyes, rinse cautiously

with water for several minutes.

[2]

Respiratory Irritation
May cause respiratory

irritation.[1]

Avoid breathing dust. Use only

in a well-ventilated area,

preferably a chemical fume

hood.[3][4]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.[5]

Store away from incompatible

materials.

II. Personal Protective Equipment (PPE)
Before handling Diethylammonium diethyldithiocarbamate, all personnel must be equipped

with the following personal protective equipment:

Gloves: Nitrile rubber gloves.

Eye Protection: Safety glasses with side-shields or chemical safety goggles.[2]

Body Protection: A laboratory coat.

Respiratory Protection: If significant dust is present or work is not performed in a fume hood,

a NIOSH-approved respirator for dusts is recommended.

III. Step-by-Step Disposal Protocol: Acid Hydrolysis
This protocol details the chemical degradation of Diethylammonium diethyldithiocarbamate
into diethylamine and carbon disulfide through acid hydrolysis. This procedure should be

performed in a certified chemical fume hood.
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A. Reagents and Equipment:

Diethylammonium diethyldithiocarbamate waste

Dilute hydrochloric acid (HCl), approximately 2M

A suitable reaction vessel (e.g., a three-necked flask) equipped with a stirrer, a dropping

funnel, and a condenser.

A trap containing a solution to capture any evolved carbon disulfide (e.g., a basic solution).

pH indicator strips.

B. Experimental Protocol:

Preparation: Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is

clean and free of contaminants.

Initial Dissolution: Place the Diethylammonium diethyldithiocarbamate waste into the

reaction vessel. Add water to dissolve the solid material.

Acidification: Slowly add the dilute hydrochloric acid to the stirred solution from the dropping

funnel. The addition of acid will initiate the decomposition of the dithiocarbamate.[6] Monitor

the pH of the solution, aiming for a pH of 2-3 to ensure complete hydrolysis.[7]

Reaction: Continue stirring the solution at room temperature. The hydrolysis reaction will

produce diethylamine, which will remain in the acidic solution as its hydrochloride salt, and

carbon disulfide, which is a volatile and flammable liquid. The reaction progress can be

monitored by the cessation of any gas evolution.

Neutralization: Once the reaction is complete, slowly neutralize the acidic solution with a

suitable base, such as sodium hydroxide, to a pH of approximately 7.

Waste Disposal: The final neutralized solution should be disposed of as hazardous waste in

accordance with local, state, and federal regulations. Contact your institution's environmental

health and safety department for specific guidance on the disposal of the final waste stream.

C. Safe Handling of Carbon Disulfide:
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The acid hydrolysis of dithiocarbamates produces carbon disulfide, a highly flammable and

toxic substance.[3] All steps of this procedure must be conducted in a chemical fume hood to

prevent inhalation of vapors.[8] Any evolved carbon disulfide should be captured in a trap. The

contents of the trap should be treated as hazardous waste.

IV. Spill Management
In the event of a spill of Diethylammonium diethyldithiocarbamate:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Personal Protection: Wear the appropriate personal protective equipment as outlined in

Section II.

Containment: For solid spills, carefully sweep up the material, avoiding dust formation, and

place it in a suitable, labeled container for disposal.[3]

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

Diagram of Disposal Workflow
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Caption: Logical workflow for the disposal of Diethylammonium diethyldithiocarbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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